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Compound of Interest

Compound Name: 2-Chloro-5-methylhexane
CAS No.: 58766-17-9
Cat. No.: B12641342
Get Quote
. J

An In-depth Technical Guide to 2-Chloro-5-methylhexane for Researchers, Scientists, and
Drug Development Professionals.

This technical guide provides comprehensive information on 2-Chloro-5-methylhexane,
including its commercial suppliers, physicochemical properties, and general synthetic and
reactivity pathways. This document is intended for researchers, scientists, and professionals
involved in drug development and other scientific research.

Physicochemical Properties

2-Chloro-5-methylhexane is a halogenated alkane with the chemical formula C7H15CI.[1][2]
Below is a summary of its key physicochemical properties compiled from various sources.
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Property Value Source

Molecular Formula C7H15CI PubChem[2], MOLBASE]3]
Molecular Weight 134.65 g/mol PubChem[2], NIST[4]

CAS Number 58766-17-9 PubChem[2], NIST[4]
Boiling Point 143 °C Stenutz[1], NIST[5]

IUPAC Name 2-chloro-5-methylhexane PubChem|[2]

INChl=1S/C7H15Cl/c1-6(2)4-5-
InChl PubChem|[2]
7(3)8/h6-7H,4-5H2,1-3H3

IFNXFJYDRXSXDW-
InChlKey PubChem|[2]
UHFFFAOYSA-N

SMILES CC(C)CCC(C)Cl PubChem][2]

Commercial Suppliers

The following table lists some of the commercial suppliers of 2-Chloro-5-methylhexane.
Please note that availability and product specifications may vary. It is recommended to visit the
supplier's website for the most current information.
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Supplier Website Notes

Lists multiple suppliers
ChemicalBook chemicalbook.com including UkrOrgSynthesis Ltd.
and Ryan Scientific, Inc.[6]

S i ] Offers a range of chemicals for
Thermo Scientific (Alfa Aesar) fishersci.com
research and development.[7]

A major supplier of chemicals
Sigma-Aldrich (Merck) sigmaaldrich.com for research and

pharmaceutical applications.

o o Supplier of fine chemicals and
Apollo Scientific apolloscientific.co.uk , ,
intermediates.[8]

i ) Offers high-purity chemicals in
Georganics georganics.sk ) N
various quantities.[9]

General Reactivity and Applications in Drug
Development

2-Chloro-5-methylhexane, as an alkyl halide, is a versatile intermediate in organic synthesis.
[10] The carbon-chlorine bond is polarized, making the carbon atom electrophilic and
susceptible to attack by nucleophiles.[11] This reactivity is fundamental to its application in the
synthesis of more complex molecules, including pharmaceutical intermediates.[7]

Chloro-containing compounds have a significant presence in medicinal chemistry, with over
250 FDA-approved drugs containing chlorine.[12] The introduction of a chlorine atom can
modulate a molecule's pharmacokinetic and pharmacodynamic properties. Alkyl halides can
participate in key reactions like nucleophilic substitution (SN1 and SN2) and elimination (E1
and E2) reactions, which are foundational for building molecular complexity in drug discovery.
[10][13]

Signaling Pathways and Experimental Workflows

While specific signaling pathways involving 2-Chloro-5-methylhexane are not extensively
documented in the provided search results, a general reaction pathway for alkyl halides, which
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is central to their utility in synthesis, can be illustrated. The following diagram depicts the two
primary nucleophilic substitution pathways for an alkyl halide like 2-Chloro-5-methylhexane.

SN1 Pathway (Unimolecular)

R+ +Cl- Fast Ste|
Carbocation Intermediate
Slow Step
R-Cl + Nu- Single Step

[Nu---R---CIJ3-
Transition State

R-Nu + Cl-

Click to download full resolution via product page
Caption: General reaction pathways for nucleophilic substitution of an alkyl chloride.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of 2-Chloro-5-methylhexane
were not explicitly available in the search results. However, general methods for the synthesis
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of alkyl halides can be adapted. One common approach is the halogenation of the
corresponding alcohol, 5-methyl-2-hexanol, using a chlorinating agent.

General Synthesis Example: Chlorination of an Alcohol

A general procedure for the chlorination of a secondary alcohol to yield an alkyl chloride, such
as 2-Chloro-5-methylhexane, could involve the following conceptual steps:

o Reaction Setup: The starting alcohol (5-methyl-2-hexanol) is dissolved in a suitable inert
solvent.

» Addition of Chlorinating Agent: A chlorinating agent, such as thionyl chloride (SOCI2) or
phosphorus pentachloride (PCI5), is added to the solution, often at reduced temperatures to
control the reaction rate. The reaction is typically performed in the presence of a base, like
pyridine, to neutralize the HCI byproduct.

o Reaction Monitoring: The progress of the reaction is monitored using techniques like Thin
Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the consumption of
the starting material.

o Workup: Once the reaction is complete, the mixture is typically washed with water and a mild
base (e.g., sodium bicarbonate solution) to remove any remaining acid and unreacted
reagents.

 Purification: The crude product is then purified, commonly through distillation, to isolate the
2-Chloro-5-methylhexane.

It is crucial to consult peer-reviewed literature for detailed and validated experimental
procedures before attempting any synthesis.

For the application of 2-Chloro-5-methylhexane in further synthetic steps, such as in the
development of pharmaceutical compounds, the specific protocol would be highly dependent
on the target molecule and the desired reaction (e.g., substitution, elimination). Researchers
should refer to relevant synthetic chemistry journals and databases for protocols tailored to
their specific research goals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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